5-(4-fluorophenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 2-(4-fluorophenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C20H15FN2O5/c1-10-3-8-14(27-10)18(24)16-17(12-4-6-13(21)7-5-12)23(20(26)19(16)25)15-9-11(2)28-22-15/h3-9,17,25H,1-2H3
• InChI Key: CLAVHHPRNNMEKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)F)C4=NOC(=C4)C)O
• Molecular Formula: C20H15FN2O5
• Molecular Weight: 382.3 g/mol

Description

5-(4-fluorophenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C20H15FN2O5 and its molecular weight is 382.347. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Synthetic strategies and structural characterization form a foundational aspect of research on compounds similar to "5-(4-fluorophenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one." For instance, Kariuki, Abdel-Wahab, and El‐Hiti (2021) described the synthesis and crystalline structure analysis of related fluorophenyl-containing compounds, highlighting the importance of understanding molecular conformations for the development of novel materials and drugs Kariuki, B., Abdel-Wahab, B. F., & El‐Hiti, G. (2021). Crystals.

Antimicrobial and Anti-inflammatory Activities

Research on compounds containing structural motifs similar to "this compound" often explores their potential antimicrobial and anti-inflammatory activities. Sunder and Maleraju (2013) synthesized derivatives with anti-inflammatory properties, indicating the potential for compounds with this structure to serve as leads in the development of new anti-inflammatory agents Sunder, K., & Maleraju, J. (2013). Drug Invention Today.

Novel Synthetic Pathways

Ali et al. (2016) focused on novel synthetic routes for pyrazole derivatives, showcasing the diversity in chemical synthesis methods that can be applied to similar compounds. This research emphasizes the importance of innovative synthetic techniques in creating new molecules with potential applications in various fields Ali, K. A., et al. (2016). Research on Chemical Intermediates.

Drug Design and Pharmacological Applications

Compounds structurally related to "this compound" have been investigated for their potential in drug design and pharmacology. For example, the research by Wise et al. (1987) into pyrazole-based antipsychotic agents underscores the compound's relevance in medicinal chemistry for developing new therapeutic agents Wise, L. D., et al. (1987). Journal of Medicinal Chemistry.